Cas no 20850-01-5 (2-Propen-1-ol, 3-(2-methylphenyl)-)

• Product Name: 2-Propen-1-ol, 3-(2-methylphenyl)-
• CAS No: 20850-01-5
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1396575
• Update Time: 2024-08-15

2-Propen-1-ol, 3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-(2-methylphenyl)-

• Inchi： 1S/C10H12O/c1-9-5-2-3-6-10(9)7-4-8-11/h2-7,11H,8H2,1H3
• InChI Key： LFTULPAVNUDILJ-UHFFFAOYSA-N
• SMILES： C(O)C=CC1=CC=CC=C1C

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.034 g/cm3(Temp: 25 °C)
• Melting Point: 19-20 °C
• Boiling Point: 149 °C
• PSA: 20.23
• pka: 14.61±0.10(Predicted)